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Abstract
ML345 has emerged as a molecule of significant interest within the scientific community,

demonstrating a unique dual-inhibitory function in critical cellular pathways. Initially identified as

a potent and selective inhibitor of the Insulin-Degrading Enzyme (IDE), subsequent research

has revealed its capacity to also potently and selectively inhibit the NOD-like receptor pyrin

domain-containing protein 3 (NLRP3) inflammasome. This technical guide provides a

comprehensive overview of the function of ML345 in cells, its mechanisms of action, and

detailed experimental protocols for its study. The information is intended to serve as a valuable

resource for researchers in the fields of inflammation, metabolic disease, and drug

development.

Introduction
ML345 is a small molecule that has been characterized as an inhibitor of two distinct and vital

cellular proteins: the Insulin-Degrading Enzyme (IDE) and the NLRP3 inflammasome.[1][2] Its

ability to modulate both metabolic and inflammatory pathways makes it a valuable tool for

investigating the intricate connections between these processes and a potential lead

compound for therapeutic development in a range of diseases, including type 2 diabetes,

Alzheimer's disease, and inflammatory disorders.[2][3]
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Core Functions and Mechanisms of Action
ML345 exhibits a dual-inhibitory profile, targeting both IDE and the NLRP3 inflammasome

through distinct molecular interactions.

Inhibition of Insulin-Degrading Enzyme (IDE)
ML345 was first identified as a potent and selective inhibitor of IDE, a zinc-metalloprotease

responsible for the degradation of insulin and other bioactive peptides.[2]

Mechanism of Action: ML345 targets a specific cysteine residue, Cys819, within the IDE

protein.[2] This interaction is crucial for its inhibitory effect.

Signaling Pathway: By inhibiting IDE, ML345 prevents the degradation of insulin, thereby

potentiating insulin signaling. This can lead to downstream effects such as increased glucose

uptake and altered metabolic regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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